N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H28N2O2/c1-5-22-12-16-8-9-20(11-16)18(21)19-15(4)17-10-13(2)6-7-14(17)3/h6-7,10,15-16H,5,8-9,11-12H2,1-4H3,(H,19,21)
• InChI Key: JUGZKCPTDZUYRA-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCN(C1)C(=O)NC(C)C2=C(C=CC(=C2)C)C
• Molecular Formula: C18H28N2O2
• Molecular Weight: 304.4 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years as a designer drug and has been responsible for numerous overdose deaths.

Mechanism of Action

N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide acts on the mu-opioid receptor in the brain, producing effects similar to other opioids such as morphine and heroin. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide include pain relief, sedation, and euphoria. It can also cause respiratory depression, nausea, and vomiting. Long-term use can lead to addiction and tolerance, increasing the risk of overdose.

Advantages and Limitations for Lab Experiments

N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide has advantages in laboratory experiments as it can be used to study the opioid receptor system and its effects on the brain and body. However, its use is limited due to its potential for addiction and toxicity.

Future Directions

Future research on N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide could focus on developing treatments for opioid addiction and overdose. It could also be used to study the mechanisms of addiction and tolerance to opioids, as well as the development of new opioid medications with fewer side effects. Additionally, research could explore the potential therapeutic uses of N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide in pain management and other medical conditions.

Synthesis Methods

N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide is synthesized through a multi-step process that involves the reaction of various chemicals. The exact synthesis method is not widely known, as it is typically kept confidential by those who produce the drug.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]-3-(ethoxymethyl)pyrrolidine-1-carboxamide has been used in scientific research to study the opioid receptor system and its effects on the brain and body. It has also been used to study the mechanisms of addiction and tolerance to opioids.